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Talmapimod at a Glance

The table below summarizes key information about Talmapimod gathered from the search results:

Aspect Details

Drug Name Talmapimod (also known as SCIO-469) [1]

Pharmacological Class First-generation, oral, small-molecule, ATP-competitive p38α mitogen-
activated protein kinase (MAPK) inhibitor [1] [2]

Primary Mechanism of
Action

Inhibits p38α kinase, a key regulator of pro-inflammatory cytokines like
TNF-α, IL-1, and COX-2 [1]

Investigated Conditions Rheumatoid Arthritis, Multiple Myeloma, Myelodysplastic Syndrome (MDS),
and pain (acute or chronic) [1] [3]

Development Status Investigational; has reached Phase II clinical trials [1] [3]

Reported Toxicity
Profile

Not Available in the searched resources [1]

Mechanism of Action and Experimental Data
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Talmapimod is a selective p38α inhibitor. The p38 MAPK pathway is a central signaling cascade that cells

use to coordinate responses to various stressful stimuli, including those leading to the production of

inflammatory cytokines [4] [5].

In Vitro Data: In human whole blood, Talmapimod inhibited LPS-induced TNF-α production. It also

decreased constitutive p38α MAPK phosphorylation in multiple myeloma cells [2].
In Vivo Data: In mouse models of multiple myeloma, orally administered Talmapimod reduced tumor

growth and prevented the development of myeloma bone disease [1] [2].

The following diagram illustrates the p38 MAPK signaling pathway that Talmapimod inhibits:
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Simplified p38 MAPK Signaling Pathway
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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